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Compound of Interest

Compound Name: IT-143B

Cat. No.: B3025987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
IT-143B is a member of the piericidin class of antibiotics, originally isolated from Streptomyces

sp.[1] As a homolog of piericidin A, it is a valuable tool for research in cellular metabolism and

oncology. IT-143B exhibits activity against various fungi, Gram-positive bacteria, and

carcinoma cells.[1] Proper preparation of stock solutions is critical for obtaining accurate and

reproducible experimental results. These application notes provide a detailed protocol for the

preparation, storage, and handling of IT-143B stock solutions for laboratory use.

Chemical Properties of IT-143B
A clear understanding of the physicochemical properties of IT-143B is essential for its effective

use in experimental settings.
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Property Value

Molecular Formula C₂₈H₄₁NO₄

Molecular Weight 455.63 g/mol

Purity >95% by HPLC

Appearance Pale yellow oil (similar to Piericidin A)

Solubility
Soluble in Dimethyl Sulfoxide (DMSO), Ethanol,

Methanol, and Dimethylformamide (DMF).[1]

Long-term Storage -20°C[1]

Mechanism of Action
IT-143B, as a piericidin-class compound, is a potent inhibitor of the mitochondrial electron

transport chain. Its primary target is Complex I (NADH:ubiquinone oxidoreductase). By binding

to the ubiquinone site on Complex I, IT-143B blocks the transfer of electrons from NADH to

ubiquinone. This inhibition disrupts the proton gradient across the inner mitochondrial

membrane, leading to a decrease in ATP synthesis and an increase in the production of

reactive oxygen species (ROS). This disruption of cellular energy metabolism is central to its

cytotoxic effects.
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Caption: Mechanism of action of IT-143B as a Complex I inhibitor.

Experimental Protocols
Materials

IT-143B powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Stock Solution Preparation (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many cell-based assays.

Preparation: Work in a sterile environment, such as a laminar flow hood, to prevent

contamination. Ensure all materials are sterile.

Weighing IT-143B: Tare a sterile microcentrifuge tube or vial on a calibrated analytical

balance. Carefully weigh out the desired amount of IT-143B powder (e.g., 1 mg).

Calculating DMSO Volume: To prepare a 10 mM stock solution, use the following formula:

Volume of DMSO (μL) = (Mass of IT-143B (mg) / Molecular Weight of IT-143B ( g/mol )) *

1,000,000 / Stock Concentration (mM)

For 1 mg of IT-143B (MW = 455.63 g/mol ): Volume of DMSO (μL) = (1 mg / 455.63 g/mol ) *

1,000,000 / 10 mM ≈ 219.5 μL
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Dissolving IT-143B: Add the calculated volume of sterile DMSO to the vial containing the IT-
143B powder.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

The solution should be clear.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (stable for at least 6

months).

Stock Solution Concentration and Dilution Calculation
Table
The following table provides volumes of DMSO required to prepare common stock solution

concentrations for different starting masses of IT-143B.

Mass of IT-143B
Volume of DMSO
for 1 mM Stock

Volume of DMSO
for 5 mM Stock

Volume of DMSO
for 10 mM Stock

1 mg 2195 μL 439 μL 219.5 μL

5 mg 10975 μL 2195 μL 1097.5 μL

10 mg 21950 μL 4390 μL 2195 μL

Preparation of Working Solutions for Cell Culture
It is crucial to dilute the high-concentration stock solution to a final working concentration in the

cell culture medium. The final concentration of DMSO in the culture medium should be kept low

(ideally ≤ 0.1%, and not exceeding 0.5%) to avoid solvent-induced cytotoxicity.

Determine Final Concentration: Decide on the final concentration of IT-143B required for

your experiment based on preliminary dose-response studies.

Serial Dilution: Perform serial dilutions of the 10 mM stock solution in sterile cell culture

medium. For example, to achieve a final concentration of 10 μM in 1 mL of medium, add 1 μL

of the 10 mM stock solution.
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Control Group: Prepare a vehicle control by adding the same final concentration of DMSO to

the cell culture medium without IT-143B.

Application to Cells: Add the final working solution to your cell cultures and incubate for the

desired experimental duration.

Workflow for Stock Solution Preparation and Use
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Caption: Experimental workflow for preparing and using IT-143B.
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Safety and Handling Precautions
Always handle IT-143B in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, chemical-

resistant gloves, and safety glasses.

Avoid inhalation of the powder and contact with skin and eyes.

Refer to the Safety Data Sheet (SDS) for complete safety information before handling.

DMSO is readily absorbed through the skin and can carry dissolved substances with it.

Exercise extreme caution when handling DMSO solutions.

By following these detailed application notes and protocols, researchers can confidently

prepare and utilize IT-143B stock solutions to achieve reliable and reproducible results in their

studies of cellular metabolism, microbiology, and oncology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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